N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-(4-isopropylphenoxy)acetamide
Description
N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-(4-isopropylphenoxy)acetamide is a useful research compound. Its molecular formula is C20H30N2O4S and its molecular weight is 394.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activity
N-substituted acetamide derivatives, including structures resembling N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-(4-isopropylphenoxy)acetamide, have been synthesized and evaluated for their antibacterial potential. For instance, acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores have demonstrated moderate inhibitory effects against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Iqbal et al., 2017). Such studies highlight the compound's relevance in developing new antibacterial agents.
Antimicrobial and Anti-enzymatic Potential
Further research into N-substituted derivatives of related structures has explored their antimicrobial and anti-enzymatic potential, indicating that certain compounds exhibit good inhibitory effects against gram-negative bacterial strains and low potential against specific enzymes (Nafeesa et al., 2017). These findings suggest possible applications in addressing bacterial infections and studying enzyme-related processes.
Enzyme Inhibition for CNS Disorders
Investigations into N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines have identified compounds with potent antagonist activity against the 5-HT7 receptor, along with multimodal 5-HT/dopamine receptor ligand properties (Canale et al., 2016). These compounds have shown distinct antidepressant-like and pro-cognitive properties in vivo, presenting a new avenue for the treatment of central nervous system (CNS) disorders.
Antimalarial Activity and COVID-19 Research
Some sulfonamide compounds, potentially related to N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-(4-isopropylphenoxy)acetamide, have been investigated for their antimalarial activity. Moreover, theoretical studies and molecular docking have explored their utility as COVID-19 drugs, suggesting a broad spectrum of biological activities and potential therapeutic applications (Fahim & Ismael, 2021).
properties
IUPAC Name |
N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-2-(4-propan-2-ylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O4S/c1-15(2)17-3-5-18(6-4-17)26-14-20(23)21-13-16-9-11-22(12-10-16)27(24,25)19-7-8-19/h3-6,15-16,19H,7-14H2,1-2H3,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URNSYKUPGRRNRW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NCC2CCN(CC2)S(=O)(=O)C3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-(4-isopropylphenoxy)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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